N-(4-(methylthio)benzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: N-(4-methylsulfanyl-1,3-benzothiazol-2-yl)-N-(oxolan-2-ylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C18H18N2O2S3/c1-23-13-6-2-7-14-16(13)19-18(25-14)20(11-12-5-3-9-22-12)17(21)15-8-4-10-24-15/h2,4,6-8,10,12H,3,5,9,11H2,1H3
• InChI Key: JOXONONBTZSSFV-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC2=C1N=C(S2)N(CC3CCCO3)C(=O)C4=CC=CS4
• Molecular Formula: C18H18N2O2S3
• Molecular Weight: 390.5 g/mol

Description

N-(4-(methylthio)benzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H18N2O2S3 and its molecular weight is 390.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Compounds

Research indicates the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters, which includes the coupling of related compounds, leading to the production of various heterocyclic derivatives like pyrazole, isoxazole, pyrimidine, and triazine (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Antimicrobial Properties and Docking Studies

Studies have shown the synthesis of thiophene-2-carboxamides and their derivatives, which are then evaluated for antimicrobial properties. This also involves molecular docking studies to predict mechanisms of action (Talupur, Satheesh, & Chandrasekhar, 2021).

Electrochemical Synthesis Methods

Electrochemical methods have been utilized for the synthesis of benzothiazoles and thiazolopyridines, using techniques like TEMPO-catalyzed electrolytic C–H thiolation. This method is significant for creating benzothiazoles and thiazolopyridines from N-(hetero)arylthioamides (Qian, Li, Song, & Xu, 2017).

Synthesis for Pharmaceutical Applications

The synthesis of compounds like ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate, which are related to the thiophene-2-carboxamide structure, plays a role in developing pharmaceuticals. Such compounds are analyzed through various spectral methods (Li-jua, 2015).

Anticancer Activity

Research into thiadiazole and benzamide groups, which are structurally related to thiophene-2-carboxamide, has led to the development of compounds with potential anticancer activity. These compounds have been tested in vitro against various human cancer cell lines, showing promising results (Tiwari, Siddiqui, Seijas, Vázquez-Tato, Sarkate, Lokwani, & Nikalje, 2017).

Supramolecular Chemistry

N-(thiazol-2-yl)benzamide derivatives, closely related to thiophene-2-carboxamide, have been synthesized and studied for their role as supramolecular gelators. This research explores the effects of methyl functionality and multiple non-covalent interactions on gelation behavior (Yadav & Ballabh, 2020).